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Compound of Interest

Compound Name: Arachidonoyl chloride

Cat. No.: B2451420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and preparation

of Arachidonoyl chloride. These protocols are intended to ensure user safety and

experimental success when working with this reactive synthetic intermediate. Arachidonoyl
chloride is a derivative of the biologically significant arachidonic acid and serves as a crucial

building block for synthesizing various lipid signaling molecules and research probes.

Compound Data and Physical Properties
Arachidonoyl chloride is a liquid that is soluble in organic solvents such as

dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol.[1] Key properties are

summarized below.
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Property Value

CAS Number 57303-04-5[1][2]

Molecular Formula C₂₀H₃₁ClO[1][2]

Molecular Weight 322.9 g/mol [1][2]

Appearance Liquid[1]

Purity ≥95%[1]

Solubility
DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10

mg/ml[1]

Long-term Storage -80°C[1]

Stability ≥ 4 years (at -80°C)[1]

Safety, Handling, and Storage
Arachidonoyl chloride is an acyl halide. As a class, these compounds are corrosive, water-

reactive, and can cause severe burns to the skin and eyes.[3] Fumes are an inhalation hazard

and can irritate the respiratory tract.[3] It should be handled with extreme care in a well-

ventilated chemical fume hood.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Arachidonoyl chloride to minimize

exposure risk.
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a full-face shield.[4][5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Gloves must be inspected prior to

use and replaced regularly.[4][6]

Body Protection

Flame-resistant lab coat, chemical-resistant

apron, or coveralls.[4][5] Long pants and closed-

toe shoes are mandatory.[5]

Respiratory Protection

A full-face respirator with appropriate cartridges

may be necessary if exposure limits are

exceeded or if working outside a fume hood.[4]

[7]

Safe Handling Workflow
All handling must be performed in a chemical fume hood.[4] The compound is moisture-

sensitive and should be protected from air and water.[8][9] Use non-sparking tools and prevent

electrostatic discharge.[4]
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Caption: Workflow for the safe handling of Arachidonoyl chloride.
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Storage and Incompatibilities
Storage: For long-term stability, store the container tightly sealed at -80°C.[1] The product is

typically shipped on dry ice.[1] It is sensitive to moisture.[9]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, alcohols, amines,

and strong bases.[3][10]

First Aid and Emergency Procedures
Exposure Route First Aid Measure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[4][11]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Seek immediate medical attention.

[4][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[4]

[11]

Spill

Evacuate the area. Use personal protective

equipment. Absorb the spill with inert material

(e.g., vermiculite, dry sand) and place it in a

suitable, closed container for disposal.[8]

Prevent entry into drains.[4]

Experimental Protocols
Arachidonoyl chloride is not typically sold as a ready-made reagent but is prepared from

arachidonic acid immediately before use due to its reactivity.
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Protocol: Preparation of Arachidonoyl Chloride from
Arachidonic Acid
This protocol describes the conversion of arachidonic acid to Arachidonoyl chloride using

oxalyl chloride and a catalytic amount of DMF. This is a standard method for creating acyl

chlorides from carboxylic acids.[12]

Principle: The hydroxyl group of the carboxylic acid is replaced by a chloride ion. Oxalyl

chloride is an effective chlorinating agent, and the reaction is catalyzed by DMF. The

byproducts (CO₂, CO, and HCl) are gaseous, which simplifies purification.

Reaction Setup Chlorination Isolation

Dissolve Arachidonic Acid
in Anhydrous Solvent

(e.g., CH2Cl2)

Add Catalytic DMF
(1-2 drops)

Add Oxalyl Chloride
Dropwise at 0°C

Warm to RT and Stir
(1-2 hours)

Monitor Gas Evolution
Concentrate in vacuo
(Rotary Evaporator)

Obtain Crude
Arachidonoyl Chloride

Use Immediately for
Next Step

Click to download full resolution via product page

Caption: Workflow for the synthesis of Arachidonoyl chloride.

Materials:

Arachidonic Acid

Oxalyl chloride

Anhydrous Dichloromethane (CH₂Cl₂)

Anhydrous N,N-Dimethylformamide (DMF)

Round-bottom flask with stir bar

Septa and needles

Inert gas supply (Nitrogen or Argon)
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Ice bath

Rotary evaporator

Procedure:

Setup: Under an inert atmosphere, dissolve arachidonic acid (1 equivalent) in anhydrous

CH₂Cl₂ in a round-bottom flask.

Catalyst Addition: Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops) to the solution

via syringe.[12]

Chlorination: Cool the flask in an ice bath (0°C). Slowly add oxalyl chloride (approx. 1.3

equivalents) dropwise via syringe.[12] Vigorous gas evolution will be observed.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature for 1-2 hours or until gas evolution ceases.

Isolation: Carefully concentrate the reaction mixture by rotary evaporation to remove the

solvent and excess oxalyl chloride.[12]

Use: The resulting crude Arachidonoyl chloride is a yellow oil and should be used

immediately in the subsequent reaction without further purification.

Application: Synthesis of an Arachidonoyl Ester
This protocol provides a general method for using the freshly prepared Arachidonoyl chloride
to synthesize an ester, a common application for this intermediate.

Principle: The highly electrophilic acyl chloride reacts with a nucleophilic alcohol in the

presence of a non-nucleophilic base (like pyridine or triethylamine) to form an ester bond. The

base neutralizes the HCl byproduct.
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Arachidonoyl Chloride Alcohol (R-OH) Base (e.g., Pyridine)
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Caption: General schematic for an esterification reaction.

Procedure:

In a separate flask under an inert atmosphere, dissolve the desired alcohol (1 equivalent)

and a non-nucleophilic base (e.g., pyridine, 1.5 equivalents) in an anhydrous solvent (e.g.,

CH₂Cl₂).

Cool the alcohol solution to 0°C in an ice bath.

Dissolve the freshly prepared crude Arachidonoyl chloride in a minimal amount of

anhydrous CH₂Cl₂.

Add the Arachidonoyl chloride solution dropwise to the stirred alcohol/base solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours or until TLC analysis

indicates the consumption of the starting alcohol.

Proceed with a standard aqueous workup and chromatographic purification to isolate the

desired ester product.

Biological Context: The Arachidonic Acid Cascade
Arachidonoyl chloride is a valuable tool for synthesizing custom lipids to study the

arachidonic acid (AA) signaling cascade. AA is released from membrane phospholipids by

phospholipase A₂ (PLA₂) and is metabolized by cyclooxygenase (COX) and lipoxygenase

(LOX) enzymes to produce prostaglandins and leukotrienes, respectively. These eicosanoids
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are potent mediators of inflammation, immunity, and other physiological processes. By

synthesizing specific arachidonate esters or amides, researchers can create probes, standards,

or inhibitors to investigate these critical pathways.

Synthetic Chemistry
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Caption: Role of Arachidonoyl chloride in studying the AA cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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